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Compound of Interest

Compound Name: 5-Methoxytryptophol-benzene-d4

Cat. No.: B15558695 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
5-Methoxytryptophol (5-MTOH) is a naturally occurring indole produced by the pineal gland as

a product of melatonin metabolism.[1] Its deuterated analogue, 5-Methoxytryptophol-
benzene-d4, serves as an ideal internal standard for quantitative analysis using mass

spectrometry, such as in liquid chromatography-tandem mass spectrometry (LC-MS/MS)

assays. The use of stable isotopically labeled standards is considered best practice as they

share similar chemical and physical properties with the analyte, including extraction recovery

and chromatographic retention time.[2]

Proper preparation of stock solutions from solid standards is a critical step to ensure the

accuracy and reproducibility of experimental results. This document provides a detailed

protocol for the preparation of stock solutions of 5-Methoxytryptophol-benzene-d4,

emphasizing best practices for handling deuterated compounds to maintain their isotopic and

chemical purity.

Quantitative Data Summary
The key properties of 5-Methoxytryptophol and its deuterated analogue are summarized below.

All quantitative data should be confirmed with the manufacturer's certificate of analysis.
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Property
5-
Methoxytryptophol

5-
Methoxytryptophol-
benzene-d4

Source

Formal Name
5-methoxy-1H-indole-

3-ethanol

2-(5-methoxy-1H-

indole-4,6,7-d3-3-yl-

2,2-d2)ethanol

(Typical)

Chemical Formula C₁₁H₁₃NO₂ C₁₁H₉D₄NO₂ [3]

Molecular Weight

(FW)
191.2 g/mol

~195.2 g/mol

(Calculated)
[3]

Purity ≥98% (Typical)
As specified by

manufacturer

Solubility (Organic)
Approx. 30 mg/mL in

Ethanol, DMSO, DMF

Expected to be similar

to non-deuterated

form

[1]

Solubility (Aqueous)
Approx. 0.3 mg/mL in

PBS (pH 7.2)

Not recommended for

primary stock

solutions

[1]

Recommended

Solvents

Acetonitrile, Methanol,

Ethanol, DMSO, DMF

Aprotic solvents (e.g.,

Acetonitrile,

Deuterated Methanol)

are preferred to

prevent H/D

exchange.

[4]

Recommended

Storage
-20°C

Solid: -20°C or colder

in a desiccator.

Solution: -20°C in

tightly sealed amber

vials.

[4][5]

Stability
≥2 years at -20°C (in

ethanol)

Dependent on solvent

and storage

conditions.
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Experimental Workflow
The following diagram illustrates the general workflow for preparing a stock solution from a

solid deuterated standard.
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing deuterated standard stock solutions.
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Experimental Protocol
This protocol details the steps for preparing a 1 mg/mL stock solution of 5-Methoxytryptophol-
benzene-d4.

Materials and Equipment
5-Methoxytryptophol-benzene-d4 (solid form)

High-purity aprotic solvent (e.g., HPLC-grade Acetonitrile, Methanol, or DMSO)

Calibrated analytical balance

Class A volumetric flasks (e.g., 1 mL, 5 mL, 10 mL)

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Amber glass vials with PTFE-lined screw caps

Inert gas source (Dry Nitrogen or Argon) and tubing (recommended)

Personal Protective Equipment (PPE): safety glasses, lab coat, appropriate gloves

Stock Solution Preparation (1 mg/mL)
Acclimatization: Remove the sealed container of 5-Methoxytryptophol-benzene-d4 from its

-20°C storage. Allow it to equilibrate to ambient laboratory temperature for at least 30

minutes before opening. This crucial step prevents atmospheric moisture from condensing

on the cold solid, which could compromise isotopic purity.[6]

Inert Atmosphere: If available, perform all subsequent manipulations in a glove box or under

a gentle stream of a dry, inert gas like nitrogen or argon.[5][6] This minimizes exposure to

atmospheric moisture.
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Weighing: Carefully open the container and accurately weigh the desired mass of the

standard (e.g., 1.0 mg) using a calibrated analytical balance. Transfer the solid directly into a

Class A volumetric flask of appropriate size (e.g., a 1 mL flask for 1 mg).

Solvent Addition: Based on the weighed mass, calculate the required volume of solvent. For

1.0 mg of the standard to make a 1 mg/mL solution, you will add solvent to the 1.0 mL mark.

Add a portion of the selected high-purity aprotic solvent (e.g., acetonitrile) to the volumetric

flask, ensuring the solid is wetted.

Dissolution: Cap the flask and vortex thoroughly. Use a sonicator bath for short intervals if

necessary to ensure the solid is completely dissolved. Visually inspect the solution against a

light source to confirm no particulate matter remains.

Final Volume Adjustment: Once fully dissolved, carefully add the solvent to the calibration

mark on the volumetric flask. Invert the flask multiple times to ensure the solution is

homogeneous.

Storage: Transfer the final stock solution into a clearly labeled amber glass vial with a PTFE-

lined cap to protect it from light.[4][5]

Long-Term Storage: Store the stock solution tightly sealed at -20°C.[4][5] For routine use,

consider preparing smaller aliquots to avoid repeated freeze-thaw cycles.

Preparation of Working Solutions
Working solutions should be prepared fresh as needed by diluting the stock solution with a

suitable solvent, often the mobile phase used in the analytical method.[4]

Allow the stock solution to warm to room temperature before opening.

Perform serial dilutions using calibrated pipettes and volumetric flasks to achieve the desired

final concentration for spiking into samples or creating calibration curves.

Safety Precautions
Handling: This material should be considered hazardous until further information is available.

Do not ingest, inhale, or allow contact with eyes or skin. Wash hands thoroughly after
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handling.

Solvents: The recommended organic solvents are often flammable. Keep away from heat,

sparks, and open flames.[7][8][9] Handle in a well-ventilated area or a chemical fume hood.

PPE: Always wear appropriate personal protective equipment, including safety glasses, a lab

coat, and chemical-resistant gloves.

Disposal: Dispose of all chemical waste according to institutional and local environmental

regulations.

SDS Review: Before use, the user must review the complete Safety Data Sheet (SDS) for 5-
Methoxytryptophol-benzene-d4 and all solvents used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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